N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide dihydrochloride
Overview
Description
N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide dihydrochloride (NPEPCD) is a dihydrochloride salt of N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide, which is a synthetic piperidine derivative. It is a white powder, soluble in water and has a melting point of 117-119°C. NPEPCD has a variety of applications in scientific research and is used as a tool to study different biochemical and physiological processes.
Scientific Research Applications
Anticancer Applications
Piperidine derivatives, including our compound of interest, have shown promise in anticancer research. They are being studied for their potential to inhibit cancer cell growth and metastasis. For instance, piperine, a piperidine derivative, has demonstrated therapeutic potential against various cancers such as breast, ovarian, and gastric cancers . Researchers are exploring the cytotoxic effects of piperidine derivatives on cancer cells, with modifications to the piperidine ring influencing their efficacy .
Analgesic Properties
The analgesic (pain-relieving) properties of piperidine derivatives make them valuable in the development of new pain management drugs. These compounds can interact with the central nervous system to alleviate pain without the side effects associated with opioids .
Antimicrobial and Antifungal Effects
Piperidine-based compounds have been utilized for their antimicrobial and antifungal properties. They can be effective against a range of bacterial and fungal pathogens, which is crucial in the fight against antibiotic-resistant strains .
Antihypertensive Effects
Compounds with a piperidine moiety have been found to possess antihypertensive effects, which can help in managing high blood pressure. This application is particularly important given the global prevalence of hypertension and its associated health risks .
Anti-Alzheimer’s Disease
Piperidine derivatives are being investigated for their potential role in treating neurodegenerative diseases like Alzheimer’s. They may help in reducing the progression of the disease by affecting neurotransmitter levels or by other mechanisms yet to be fully understood .
Antipsychotic and Anti-Anxiety Effects
The piperidine structure is present in many antipsychotic drugs. Research into piperidine derivatives includes their use in treating conditions such as schizophrenia and anxiety disorders. These compounds can modulate neurotransmitter systems in the brain, which may help alleviate symptoms of these mental health conditions .
Antiviral and Antimalarial Applications
Piperidine derivatives are also being explored for their antiviral and antimalarial properties. Their ability to interfere with the life cycle of viruses and parasites makes them candidates for the development of new treatments for diseases like HIV and malaria .
Anti-Inflammatory Properties
The anti-inflammatory properties of piperidine derivatives are beneficial in the treatment of chronic inflammatory diseases. They can modulate the body’s inflammatory response, providing relief from conditions such as arthritis .
properties
IUPAC Name |
N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O.2ClH/c17-13(11-4-8-14-9-5-11)16-10-6-12-3-1-2-7-15-12;;/h1-3,7,11,14H,4-6,8-10H2,(H,16,17);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMAHWEQNTDKARZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)NCCC2=CC=CC=N2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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